Cas no 1119454-07-7 (3,4-Difluoro-5-nitrobenzonitrile)

3,4-Difluoro-5-nitrobenzonitrile is a fluorinated aromatic nitrile compound with a nitro substituent, offering versatile reactivity for synthetic applications. Its molecular structure, featuring electron-withdrawing fluorine and nitro groups, enhances its utility as an intermediate in pharmaceuticals, agrochemicals, and specialty materials. The fluorine atoms improve metabolic stability and binding affinity in bioactive molecules, while the nitro group facilitates further functionalization via reduction or nucleophilic substitution. This compound is particularly valuable in cross-coupling reactions and heterocyclic synthesis due to its balanced reactivity and selectivity. High purity grades ensure consistent performance in demanding research and industrial processes. Proper handling is advised due to its potential sensitivity to heat and strong oxidizers.

3,4-Difluoro-5-nitrobenzonitrile structure

1119454-07-7 structure

Product Name:3,4-Difluoro-5-nitrobenzonitrile

CAS No:1119454-07-7

MF:C₇H₂F₂N₂O₂

MW:184.099788188934

MDL:MFCD11110377

CID:1029457

PubChem ID:44886977

Update Time:2025-06-07

3,4-Difluoro-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 3,4-Difluoro-5-nitrobenzonitrile
- 4,5-DIFLUORO-3-NITROBENZENECARBONITRILE
- AK135696
- FT-0691975
- KB-28226
- SBB064910
- TF10106
- FCH889014
- AX8168154
- MFCD11110377
- DS-5142
- DB-030886
- 3,4-Difluoro-5-nitro-benzonitrile
- DTXSID70661248
- AKOS006306410
- CS-0157703
- 1119454-07-7
- O10909
- MDL： MFCD11110377
- Inchi： 1S/C7H2F2N2O2/c8-5-1-4(3-10)2-6(7(5)9)11(12)13/h1-2H
- InChI Key： KMDZJXUOUOWZAK-UHFFFAOYSA-N
- SMILES： FC1=C(C=C(C#N)C=C1[N+](=O)[O-])F

Computed Properties

Exact Mass: 184.00843363g/mol
Monoisotopic Mass: 184.00843363g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 257
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 69.6
XLogP3: 1.7

3,4-Difluoro-5-nitrobenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JR288-100mg	3,4-Difluoro-5-nitrobenzonitrile	1119454-07-7	95%	100mg	508CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JR288-250mg	3,4-Difluoro-5-nitrobenzonitrile	1119454-07-7	95%	250mg	1221CNY	2021-05-07
Apollo Scientific	PC56908-250mg	3,4-Difluoro-5-nitrobenzonitrile	1119454-07-7	95%	250mg	£400.00	2024-05-26
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D894740-100mg	3,4-Difluoro-5-nitrobenzonitrile	1119454-07-7	95%	100mg	￥324.00	2022-01-12
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D894740-250mg	3,4-Difluoro-5-nitrobenzonitrile	1119454-07-7	95%	250mg	￥484.20	2022-01-12
TRC	D453843-10mg	3,4-Difluoro-5-nitrobenzonitrile	1119454-07-7		10mg	$ 50.00	2022-06-05
TRC	D453843-50mg	3,4-Difluoro-5-nitrobenzonitrile	1119454-07-7		50mg	$ 95.00	2022-06-05
TRC	D453843-100mg	3,4-Difluoro-5-nitrobenzonitrile	1119454-07-7		100mg	$ 160.00	2022-06-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D894740-1g	3,4-Difluoro-5-nitrobenzonitrile	1119454-07-7	95%	1g	￥1,114.20	2022-01-12
eNovation Chemicals LLC	D749924-250mg	3,4-Difluoro-5-Nitrobenzonitrile	1119454-07-7	95%	250mg	$110	2024-06-07

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Purity:99%

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

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Jiangsu Xinsu New Materials Co., Ltd

(CAS:1119454-07-7)

Purity:99%

Quantity:25KG,200KG,1000KG

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